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Compound of Interest

Compound Name:
(S)-Glycidyl 3-

nitrobenzenesulfonate

Cat. No.: B040534 Get Quote

This technical guide provides a comprehensive overview of (S)-Glycidyl 3-
nitrobenzenesulfonate, a key chiral building block in organic synthesis, particularly for

pharmaceutical applications. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Chemical Identity and Structure
(S)-Glycidyl 3-nitrobenzenesulfonate, often abbreviated as (S)-glycidyl nosylate, is a

sulfonate ester that incorporates both a reactive epoxide ring and a good leaving group (3-

nitrobenzenesulfonate). This combination makes it a valuable electrophile for introducing the

glycidyl moiety in a stereospecific manner.

IUPAC Name: [(2S)-oxiran-2-yl]methyl 3-nitrobenzenesulfonate.[1][2][3]

Synonyms: (S)-(+)-Glycidyl nosylate, 3-Nitrobenzenesulfonic Acid (S)-Glycidyl Ester, (S)-

Oxiran-2-ylmethyl 3-nitrobenzenesulfonate.[3][4][5]

CAS Number: 115314-14-2.[1][2][4]

Molecular Formula: C9H9NO6S.[1][2][4][6]

Canonical SMILES: C1C(O1)COS(=O)(=O)C2=CC=CC(=C2)--INVALID-LINK--[O-].[1]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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